5-[2-(4-benzylpiperidin-1-yl)-2-oxoethyl]-2-(4-chlorophenyl)pyrazolo[1,5-a]pyrazin-4(5H)-one

• IUPAC Name: 5-[2-(4-benzylpiperidin-1-yl)-2-oxoethyl]-2-(4-chlorophenyl)pyrazolo[1,5-a]pyrazin-4-one
• InChI: InChI=1S/C26H25ClN4O2/c27-22-8-6-21(7-9-22)23-17-24-26(33)30(14-15-31(24)28-23)18-25(32)29-12-10-20(11-13-29)16-19-4-2-1-3-5-19/h1-9,14-15,17,20H,10-13,16,18H2
• InChI Key: NLKOAFNOHCZZED-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CC2=CC=CC=C2)C(=O)CN3C=CN4C(=CC(=N4)C5=CC=C(C=C5)Cl)C3=O
• Molecular Formula: C26H25ClN4O2
• Molecular Weight: 461.0 g/mol

Description

5-[2-(4-benzylpiperidin-1-yl)-2-oxoethyl]-2-(4-chlorophenyl)pyrazolo[1,5-a]pyrazin-4(5H)-one is a useful research compound. Its molecular formula is C26H25ClN4O2 and its molecular weight is 460.96. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Activities

Compounds structurally related to the query molecule have demonstrated significant antimicrobial activities. For instance, a study highlighted the synthesis and evaluation of novel pyrazolo[1,5-a]pyrazin-4(5H)-one derivatives, showcasing their potential as antimicrobial agents against various bacteria and fungi strains (Hassan, 2013). These findings indicate the compound's potential application in addressing bacterial and fungal infections.

Anticancer Potential

Research on pyrazolo[1,5-a]pyrazin-4(5H)-one derivatives has also explored their anticancer activities. A study focusing on the synthesis and preliminary biological evaluation of these derivatives revealed their ability to inhibit the growth of A549 lung cancer cells in dosage- and time-dependent manners (Zhang et al., 2008). This suggests the compound's potential utility in developing new anticancer therapies, particularly targeting lung cancer.

Antimalarial Properties

The exploration of 4-acylhydrazone-5-pyrazolones and their metal complexes has opened new avenues for antimalarial drug development. A study synthesized novel compounds from this class and assessed their in vitro antimalarial activity, showing promising results (Shaikh et al., 2021). These findings contribute to the search for new antimalarial agents.

Fluorescent Chemosensors

Pyrazoline derivatives have been studied for their application as fluorescent chemosensors, particularly for the detection of metal ions. A study on the photophysical properties and chemosensor applications of a pyrazoline derivative highlighted its effectiveness in detecting Fe3+ ions, demonstrating the compound's potential in environmental and biological monitoring (Khan, 2020).